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This guide provides a comprehensive comparison of leading proficiency testing (PT) programs
for the analysis of polychlorinated biphenyl (PCB) congeners. Accurate and reliable
measurement of PCBs is critical for environmental monitoring, food safety assessment, and
human health risk evaluation. Participation in PT schemes is an essential component of a
laboratory's quality assurance program, demonstrating competency and ensuring the
comparability of data across different analytical laboratories. This document outlines the
offerings of major PT providers, presents comparative data from recent studies, details
common analytical methodologies, and illustrates the proficiency testing workflow.

Comparison of Proficiency Testing Programs

Participation in proficiency testing is a cornerstone of laboratory quality assurance, providing an
external and objective assessment of analytical performance. Several international
organizations offer robust PT schemes for the analysis of PCB congeners in various matrices.
The following tables summarize the key features of some of the most prominent programs.
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Performance Data from Recent Proficiency Tests

The following tables present a summary of results from recent proficiency testing rounds

organized by the European Union Reference Laboratory for Persistent Organic Pollutants
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(EURL POPSs). These data provide insights into the performance of participating laboratories
and the typical concentration ranges of PCB congeners encountered in food and feed samples.

EURL PT on PCDD/Fs and PCBs in Compound Feed (2023)

| PCB Congener | Assigned Value (ng/kg) | Uncertainty (ng/kg) | No. of Participants | z-score
Distribution (|z| £2) | | i | === | :=-- | :=-- | :--- | | PCB-28 ] 1.25| 0.13 | 55 | 95% | | PCB-52 |
2.3410.23|56|96% | | PCB-101|3.11|0.31 |56 | 95% | | PCB-118|1.89|0.19 |58 | 97% | |
PCB-13812.87]0.29|58|97% | | PCB-153|3.45]0.35| 58 | 98% | | PCB-180 | 1.98 | 0.20 |
57 | 96% |

EURL PT on PCDD/Fs and PCBs in Milk Powder (2023)

| PCB Congener | Assigned Value (ng/kg fat) | Uncertainty (ng/kg fat) | No. of Participants | z-
score Distribution (|z| <2) | | :--- | === | :=-- | :=—- | :--- | | PCB-28 | 0.89 | 0.09 | 52 | 96% | | PCB-
5211.56|0.16 |53 |94% | | PCB-101|1.98|0.20 | 53| 96% | | PCB-118 | 1.21 | 0.12 | 55 |
98% | | PCB-138]1.88]0.19|55]|96% | | PCB-153 | 2.23]0.22|55]98% | | PCB-180 | 1.15 |
0.12 | 54| 96% |

EURL PT on PCDD/Fs and PCBs in Pork Liver (2022)

| PCB Congener | Assigned Value (ng/kg) | Uncertainty (ng/kg) | No. of Participants | z-score
Distribution (|z| £2) | | i | === | :=-- | :=-- | :--- | | PCB-28 ] 0.45| 0.05 | 50 | 96% | | PCB-52 |
0.780.08 | 51|94% | | PCB-101 | 0.99|0.10 | 51| 96% | | PCB-118 | 0.61 | 0.06 | 53| 98% | |
PCB-138]0.94|0.09|53|96% | | PCB-153|1.12]0.11 |53 | 98% | | PCB-180 | 0.58 | 0.06 |
52| 96% |

Experimental Protocols

Accurate determination of PCB congeners relies on robust and well-validated analytical
methods. The following sections provide an overview of the key steps involved in the analysis
of PCBs in various matrices, with a focus on widely accepted protocols such as US EPA
Method 1668C and 8082A.

Sample Extraction
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The goal of extraction is to efficiently remove PCB congeners from the sample matrix. The
choice of extraction technique depends on the matrix type.

o Soxhlet Extraction (for solid and semi-solid samples like soil, sediment, and tissue):

o A known weight of the homogenized sample is mixed with a drying agent (e.g., sodium
sulfate).

o The mixture is placed in a Soxhlet thimble.

o The sample is extracted with a suitable solvent (e.g., hexane/acetone or dichloromethane)
for an extended period (typically 16-24 hours).

o Pressurized Fluid Extraction (PFE) / Accelerated Solvent Extraction (ASE) (for solid and
semi-solid samples):

o A known weight of the sample is mixed with a dispersant (e.g., diatomaceous earth).
o The mixture is packed into an extraction cell.

o The sample is extracted with an organic solvent at elevated temperature and pressure,
which significantly reduces extraction time and solvent consumption compared to Soxhlet
extraction.

e Liquid-Liquid Extraction (LLE) (for agueous samples):
o A known volume of the water sample is placed in a separatory funnel.

o The sample is extracted multiple times with an immiscible organic solvent (e.g.,
dichloromethane or hexane).

o The organic layers are combined for further processing.

Extract Cleanup

Crude extracts often contain co-extracted interfering compounds (e.g., lipids, sulfur) that can
affect the accuracy of the analysis. Cleanup procedures are therefore essential to remove
these interferences.
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e Gel Permeation Chromatography (GPC): This technique separates analytes based on their
molecular size. It is effective for removing high-molecular-weight interferences like lipids from
tissue and food samples.

o Adsorption Chromatography: This involves passing the extract through a column packed with
an adsorbent material.

o Silica Gel: Often impregnated with sulfuric acid to remove lipids and other organic
interferences.

o Florisil: A magnesium silicate adsorbent used to separate PCBs from pesticides.
o Alumina: Used to remove polar interferences.

o Sulfur Removal: For sediment and some wastewater samples, elemental sulfur can interfere
with the analysis. This is typically removed by treatment with activated copper powder or by
using a sulfur-specific cleanup column.

Instrumental Analysis

The final determination of PCB congeners is performed using gas chromatography (GC)
coupled with a suitable detector.

o Gas Chromatography-Mass Spectrometry (GC-MS): This is the most common technique for
the analysis of PCB congeners.

o High-Resolution Mass Spectrometry (HRGC-HRMS) (e.g., US EPA Method 1668C):
Provides very high selectivity and sensitivity, allowing for the determination of individual
congeners at ultra-trace levels. This is the gold standard for congener-specific analysis.

o Triple Quadrupole Mass Spectrometry (GC-MS/MS): Offers high selectivity and sensitivity
and is a viable alternative to HRMS for many applications.

o Gas Chromatography with Electron Capture Detection (GC-ECD) (e.g., US EPA Method
8082A): A highly sensitive detector for halogenated compounds like PCBs. However, it is
less selective than MS and can be prone to interferences, often requiring dual-column
confirmation.
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Proficiency Testing Workflow

The following diagram illustrates the typical workflow of a proficiency testing program for PCB
congener analysis, from the preparation of the test material to the final evaluation of laboratory
performance.
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Caption: Workflow of a proficiency testing program for PCB congener analysis.

Conclusion

Proficiency testing is an indispensable tool for laboratories conducting PCB congener analysis.
It provides a framework for assessing and improving analytical performance, ensuring the
generation of high-quality, comparable data. This guide has provided an overview of major PT
schemes, presented comparative performance data, detailed common analytical
methodologies, and illustrated the PT workflow. By participating in these programs and
adhering to robust analytical protocols, researchers, scientists, and drug development
professionals can have greater confidence in their analytical results and their implications for
environmental and human health.

« To cite this document: BenchChem. [A Comparative Guide to Proficiency Testing for PCB
Congener Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598500#proficiency-testing-for-pcb-congener-
analysis]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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